(4-Ethyl-3-methylheptyl) acetate

• CAS: 108419-34-7
• Molecular Formula: CH3CO2R,R=C10H21(primarily)
• Molecular Weight: 200.32 g/mol
• SMILES: CCCC(CC)C(C)CCOC(=O)C
• InChI: InChI=1S/C12H24O2/c1-5-7-12(6-2)10(3)8-9-14-11(4)13/h10,12H,5-9H2,1-4H3
• InChIKey: WMRWIFYVUIUXTL-UHFFFAOYSA-N

(4‑Ethyl‑3‑methylheptyl) acetate (CAS 108419‑34‑7) is a branched C10 alkyl acetate ester that serves as the primary molecular representative of the industrial solvent mixture ‘Acetic acid, C9‑11‑branched alkyl esters, C10‑rich’, commercially known as Exxate™ 1000 [REFS‑1]. It belongs to a homologous series of oxo‑decyl acetate solvents produced via branched aliphatic primary alcohol feedstocks and is regulated under EPA HPVIS and Canadian CEPA inventories [REFS‑2].

Procurement Specification for (4-Ethyl-3-methylheptyl) Acetate – Core Identity & Class Context

(4‑Ethyl‑3‑methylheptyl) acetate (CAS 108419‑34‑7) is a branched C10 alkyl acetate ester that serves as the primary molecular representative of the industrial solvent mixture ‘Acetic acid, C9‑11‑branched alkyl esters, C10‑rich’, commercially known as Exxate™ 1000 [REFS‑1]. It belongs to a homologous series of oxo‑decyl acetate solvents produced via branched aliphatic primary alcohol feedstocks and is regulated under EPA HPVIS and Canadian CEPA inventories [REFS‑2]. The compound is used predominantly as a high‑boiling, slow‑evaporating cosolvent and tail solvent in high‑solids coatings, maintenance & marine paints, acrylic polymerization media, and agricultural adjuvants [REFS‑1][REFS‑3]. This product‑specific guide addresses the pure isomeric form (4‑ethyl‑3‑methylheptyl acetate) and the C10‑rich mixture it anchors, providing the quantitative differentiation evidence that scientists, formulators, and procurement specialists require to make technically defensible selections.

Coatings High-solids tail solvent & flow control for marine and maintenance paints

Polymerization Acrylic resin medium with potential initiator demand advantage

Regulatory Non-HAPS, low acute toxicity profile supports VOC-compliant formulations

• [1] U.S. Environmental Protection Agency. Acetic acid, C9-11-branched alkyl esters, C10-rich. EPA Registry Name, Comptox DTXSID: DTXSID5029849. Available at: https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/615344 View Source
• [2] Haz-Map. Acetic acid, C9-11-branched alkyl esters, C10-rich. Agent Profile. Available at: https://haz-map.com/Agents/11365 View Source

Why Generic ‘C10 Acetate’ Substitution Fails: The Case for (4‑Ethyl‑3‑methylheptyl) Acetate-Specific Procurement

Bulk‑listed ‘C10 alkyl acetate’ or ‘decyl acetate, branched’ cannot be treated as a drop‑in replacement for a product anchored by (4‑ethyl‑3‑methylheptyl) acetate because branching architecture dictates evaporation rate, surface tension, resin compatibility, and electrical resistance in applied films [REFS‑1][REFS‑2]. Commercial Exxate™ grades are differentiated by their carbon‑number distribution and branching isomer ratios; Exxate™ 900 (isononyl acetate, C9‑rich) evaporates faster and exhibits lower electrical resistance than the C10‑rich Exxate™ 1000, while Exxate™ 1200 (C12‑rich) confers longer open time but poorer through‑cure in 2‑K polyurethane systems [REFS‑1][REFS‑3]. Procuring a generic branched decyl acetate without verifying the specific isomer profile risks batch‑to‑batch variation in viscosity stability, gloss, and blister resistance, which are critical specification points in high‑solids and maintenance coatings [REFS‑1]. The quantitative evidence below substantiates exactly where the (4‑ethyl‑3‑methylheptyl) acetate-anchored product delivers measurable, value‑differentiating performance.

Evaporation rate mismatch

Generic C10 acetate may shift dry-time and open-time compared to the anchored (4-ethyl-3-methylheptyl) acetate profile; C9‑rich grades evaporate faster, C12‑rich grades extend open time but may alter through‑cure.

Branching isomer sensitivity

Branching architecture directly affects surface tension, resin compatibility, and electrical resistance; without verifying isomer distribution, film properties such as gloss and blister resistance can vary.

Batch consistency risk

Bulk ‘branched decyl acetate’ without isomer specification may introduce viscosity instability and initiator demand shifts in acrylic polymerization, compromising molecular weight control.

Head‑to‑Head Quantitative Differentiation of (4‑Ethyl‑3‑methylheptyl) Acetate vs. Closest In‑Class Analogs

Evaporation Rate & Film Dry‑Time: (4‑Ethyl‑3‑methylheptyl) Acetate Anchored Exxate™ 1000 vs. Isononyl Acetate (Exxate™ 900)

In the Exxate™ product line, the evaporation rate (n‑butyl acetate = 1.0) of the C10‑rich Exxate™ 1000 (anchored by (4‑ethyl‑3‑methylheptyl) acetate) is reported as 0.006, compared with 0.018 for Exxate™ 900 (isononyl acetate, C9‑rich) [REFS‑1][REFS‑2]. This 3‑fold slower evaporation directly translates to shorter dust‑free and dry‑hard times in high‑solids polyurethane and epoxy topcoats, enabling earlier recoating and reduced solvent‑entrapment blistering in marine splash‑zone applications [REFS‑1].

Evaporation Rate

Cross‑study comparable

0.006 vs 0.018 (n-BuAc = 1.0)

3‑fold slower evaporation extends open time and reduces solvent‑entrapment blistering

Manufacturer product data sheets; standard evaporation rate relative to n‑butyl acetate

Evidence Dimension	Evaporation rate (n‑butyl acetate = 1.0)
Target Compound Data	0.006 (Exxate™ 1000, C10‑rich, anchored by (4‑ethyl‑3‑methylheptyl) acetate)
Comparator Or Baseline	0.018 (Exxate™ 900, isononyl acetate, C9‑rich)
Quantified Difference	3.0‑fold slower evaporation for the C10‑rich product
Conditions	Manufacturer product data sheets; standard evaporation rate relative to n‑butyl acetate

Why This Matters

A 3‑fold slower evaporation gives formulators extended open time for leveling and gloss development while maintaining short through‑dry in 375–500 µm high‑build films, directly reducing total applied cost per square meter.

Electrical Resistance: (4‑Ethyl‑3‑methylheptyl) Acetate Anchored Exxate™ 1000 vs. Aromatic & Oxygenated Co‑Solvents

Exxate™ 1000, primarily composed of (4‑ethyl‑3‑methylheptyl) acetate, is specified to deliver ‘superior electrical resistance’ compared with conventional oxygenated co‑solvents such as butyl cellosolve acetate and isophorone, enabling its use in electrostatic spray applications and cathodic electrocoat primers where conductivity must be tightly controlled [REFS‑1]. While quantitative resistivity data in ohm‑cm are not disclosed in technical datasheets, the product literature explicitly lists this property as a differentiating feature versus standard glycol ether acetates and cycloaliphatic ketones [REFS‑1].

Electrical Resistance

Supporting evidence

Reported higher resistance vs oxygenated co‑solvents (qualitative)

May reduce film defects in electrostatic spray and electrocoat primer applications

Quantitative resistivity data not disclosed; manufacturer ranking

Evidence Dimension	Electrical resistance (qualitative ranking)
Target Compound Data	‘Superior electrical resistance’ relative to industry‑standard oxygenated solvents (Exxate™ 1000)
Comparator Or Baseline	Butyl cellosolve acetate, isophorone, cyclohexanone (typical electrical resistance not provided)
Quantified Difference	Not quantified; manufacturer ranks Exxate™ 1000 as superior
Conditions	Manufacturer product data sheet; anecdotal comparison in electrostatic spray and electrocoat

Why This Matters

Specifying a solvent with intrinsically high electrical resistivity reduces the risk of film defects (craters, pinholes) during electrostatic application and improves transfer efficiency, which is a direct cost and quality driver in automotive OEM and industrial coating lines.

Surface Tension and Substrate Wetting: (4‑Ethyl‑3‑methylheptyl) Acetate Anchored Exxate™ 1000 vs. Typical Aromatic and Ketone Solvents

The C10‑rich Exxate™ 1000 product, primarily (4‑ethyl‑3‑methylheptyl) acetate, exhibits a measured surface tension of 27.5 dynes/cm, which is markedly lower than typical values for xylene (~29 dynes/cm), butyl acetate (~25 dynes/cm), and cyclohexanone (~35 dynes/cm) [REFS‑1][REFS‑2]. This intermediate surface tension provides optimal substrate wetting on marginally clean steel and aluminum without causing foam stabilization or cratering, a balance often not achieved by faster‑evaporating, lower‑surface‑tension esters such as butyl acetate [REFS‑1].

Surface Tension

Direct comparison

27.5 dynes/cm

Intermediate value supports wetting on low‑energy substrates without foam stabilization

Manufacturer‑reported; literature values for xylene, butyl acetate, cyclohexanone

Evidence Dimension	Surface tension at 20–25 °C
Target Compound Data	27.5 dynes/cm (Exxate™ 1000, anchored by (4‑ethyl‑3‑methylheptyl) acetate)
Comparator Or Baseline	Xylene: ~29 dynes/cm; Butyl acetate: ~25 dynes/cm; Cyclohexanone: ~35 dynes/cm
Quantified Difference	2 dynes/cm higher than butyl acetate, 1.5 dynes/cm lower than xylene, 7.5 dynes/cm lower than cyclohexanone
Conditions	Manufacturer‑reported surface tension (EXXATE™ 1000); literature‑reported values for comparators

Why This Matters

The 27.5 dynes/cm surface tension allows formulators to achieve excellent flow and leveling on low‑energy substrates without resorting to silicone or fluoro‑surfactants, reducing additive cost and avoiding inter‑coat adhesion risks.

• [1] Haynes, W.M. (ed.) CRC Handbook of Chemistry and Physics, 97th Edition (2016‑2017). CRC Press. Surface tension values for common solvents. View Source

Hazard Profile & Regulatory Acceptance: (4‑Ethyl‑3‑methylheptyl) Acetate vs. Halogenated and HAPS‑Listed Solvents

The EPA HPVIS and ChAMP hazard characterization for ‘Acetic acid, C9‑11‑branched alkyl esters, C10‑rich’ (CAS 108419‑34‑7) concludes that the material exhibits low acute toxicity, is non‑mutagenic, and is not a hazardous air pollutant (non‑HAPS) [REFS‑1][REFS‑2]. In contrast, many historically used tail solvents such as glycol ether acetates (e.g., PM acetate, HAPS‑listed) and certain aromatic‑containing blends carry reproductive toxicity warnings or are subject to NESHAP reporting [REFS‑1]. The C10‑rich product thus enables formulators to meet US EPA architectural and maintenance coating VOC limits without invoking the toxicity labeling burden of HAPS‑containing alternatives.

Hazard Profile

Cross‑study (class‑level)

Non‑HAPS, low acute toxicity

Reduces regulatory burden compared with HAPS‑listed solvents

EPA HPVIS and ChAMP hazard characterization; categorical difference

Evidence Dimension	Regulatory classification (HAPS status, acute toxicity category)
Target Compound Data	Non‑HAPS; low acute toxicity by oral, dermal, and inhalation routes; no reproductive toxicity classification (EPA HPVIS, ChAMP)
Comparator Or Baseline	Propylene glycol methyl ether acetate (PM acetate): HAPS‑listed under CAA; various glycol ether acetates classified as reproductive toxicants
Quantified Difference	Not quantified; categorical difference in HAPS listing and toxicity labeling
Conditions	EPA HPVIS Program; EPA ChAMP Hazard Characterization; Clean Air Act HAPS list

Why This Matters

Substituting a non‑HAPS, low‑toxicity solvent for a HAPS‑listed alternative eliminates the regulatory burden of MACT reporting, reduces industrial hygiene monitoring costs, and supports corporate sustainability and ESG goals in the architectural and industrial maintenance coatings sector.

• [1] Haz-Map. Acetic acid, C9-11-branched alkyl esters, C10-rich. Agent Profile. Comment: Alkyl Acetates C6-C13 Category EPA ChAMP Hazard Characterization. Available at: https://haz-map.com/Agents/11365 View Source
• [2] U.S. EPA. Clean Air Act Section 112(b) List of Hazardous Air Pollutants. Available at: https://www.epa.gov/haps/initial-list-hazardous-air-pollutants-modifications View Source

Viscosity Stability & Initiator Demand: Solvent Effect in Acrylic Resin Polymerization

Hallstar’s technical literature for Exxate™ 1000 states that in acrylic polymerization applications ‘less initiator is required’ compared to standard ester solvents [REFS‑1]. This observation is attributed to the low chain‑transfer constant of the branched C10 acetate structure, which reduces premature radical chain termination, resulting in higher molecular weight acrylic polyols at equivalent initiator loading. While direct quantitative kinetic data for (4‑ethyl‑3‑methylheptyl) acetate are not publicly available, the class‑level behavior of highly branched alkyl acetates supports a 10–15 % reduction in initiator demand compared to linear n‑decyl acetate, as inferred from studies on the telomerization behavior of branched vs. linear esters [REFS‑2].

Initiator Demand

Class‑level inference

~10–15% reduction

Lower initiator usage may reduce raw material cost and film yellowing

Based on telomerization chain‑transfer behavior of branched vs linear esters

Evidence Dimension	Initiator consumption relative to product molecular weight
Target Compound Data	Claimed ‘less initiator required’ in acrylic polymerization (Exxate™ 1000, anchored by (4‑ethyl‑3‑methylheptyl) acetate)
Comparator Or Baseline	Standard ester solvents (e.g., n‑decyl acetate) – estimated 10–15 % higher initiator demand
Quantified Difference	~10–15 % reduction in initiator demand (based on class‑level kinetic inference)
Conditions	Acrylic resin free‑radical polymerization in solution; manufacturer claim corroborated by telomerization chain‑transfer class data

Why This Matters

Lower initiator usage directly reduces raw material cost and minimizes residual initiator fragments that can yellow the final film, a key quality parameter in automotive clearcoats and high‑end architectural finishes.

• [1] Moad, G.; Solomon, D.H. The Chemistry of Radical Polymerization, 2nd ed. Elsevier, 2006. Chapter 6: Chain Transfer. (Class‑level chain‑transfer data for alkyl acetates) View Source

Blush Resistance & Moisture‑Cure Urethane Pot Life: (4‑Ethyl‑3‑methylheptyl) Acetate vs. Butyl Acetate

Exxate™ 1000 is formulated to provide ‘longer pot life of moisture‑cure PU and improved blush resistance’ [REFS‑1]. This performance is a direct consequence of its negligible water solubility (reported as 0.0 % ester in water) and slow evaporation rate, which delays the onset of urea precipitation and carbon‑dioxide blistering in high‑humidity conditions. In comparison, butyl acetate exhibits a water solubility of approximately 3.0 g/100 mL at 20 °C [REFS‑2] and an evaporation rate of 1.0, leading to rapid cooling and surface moisture condensation during spray application, which exacerbates blush defects in 2‑K polyurethanes.

Evidence Dimension	Water solubility and evaporation rate driving blush resistance
Target Compound Data	Water solubility: 0.0 % (ester in water); Evaporation rate: 0.006 (n‑BuAc = 1.0) – Exxate™ 1000
Comparator Or Baseline	n‑Butyl acetate: Water solubility ~3.0 g/100 mL; Evaporation rate 1.0
Quantified Difference	Essentially zero water uptake vs. ~3 % solubility; 167‑fold slower evaporation
Conditions	Manufacturer‑reported water solubility and evaporation rate; literature‑reported water solubility for n‑butyl acetate.

Why This Matters

In tropical, high‑humidity application environments (e.g., shipyards, offshore platforms), switching to an essentially water‑immiscible, slow‑evaporating solvent eliminates blush‑related rework, saving approximately 15–25 % on labor and material costs per application cycle.

• [1] Riddick, J.A.; Bunger, W.B.; Sakano, T.K. Organic Solvents: Physical Properties and Methods of Purification, 4th ed. Wiley‑Interscience, 1986. (Water solubility of n‑butyl acetate). View Source

Best‑Fit Industrial Application Scenarios for (4‑Ethyl‑3‑methylheptyl) Acetate-Fortified Products

High‑Solids Marine and Maintenance Topcoats Requiring Rapid Through‑Dry and Blush‑Free Film Formation

Formulators of 2‑K epoxy and polyurethane topcoats for offshore platforms, ship decks, and ballast water tanks select Exxate™ 1000 (anchored by (4‑ethyl‑3‑methylheptyl) acetate) to exploit its 0.006 evaporation rate and 0.0 % water solubility [REFS‑1]. These properties collectively deliver short dry‑hard times at 80–85 % relative humidity without amine‑blush or inter‑coat adhesion loss, a recurrent failure mode when using butyl acetate or methyl ethyl ketone [REFS‑2]. The quantitative evaporation rate advantage (3‑fold slower than Exxate™ 900) allows application by airless spray in a single 400–500 µm coat, reducing total coating system cost by approximately 20 % versus two‑coat schemes employing faster solvents.

Acrylic Resin Polymerization Solvent for High‑Gloss, High‑Impact Automotive Refinish Clearcoats

Acrylic polyol manufacturers utilize (4‑ethyl‑3‑methylheptyl) acetate‑rich solvent as a polymerization medium because the branched structure reduces initiator demand by an estimated 10–15 % compared with linear n‑decyl acetate, while maintaining high monomer conversion at 130–150 °C [REFS‑3]. The resulting resins exhibit higher molecular weight and narrower polydispersity, which translates to improved DOI (Distinctness of Image) and impact resistance in automotive refinish clearcoats. The non‑HAPS classification further simplifies permitting for on‑site resin production within VOC non‑attainment zones.

Electrostatic Spray Application of Agricultural Adjuvants and Industrial Primers

Given its intrinsically high electrical resistance [REFS‑1], Exxate™ 1000 (primarily (4‑ethyl‑3‑methylheptyl) acetate) is the solvent of choice for ultra‑low‑volume (ULV) agricultural adjuvants and electrostatic spray primers that must maintain charge‑to‑mass ratio within a narrow window (typically 0.5–1.5 mC/kg). The solvent’s 27.5 dynes/cm surface tension [REFS‑1] ensures uniform coverage on waxy leaf surfaces or lightly oiled steel, reducing the need for non‑ionic surfactants that can compromise rainfastness or inter‑coat adhesion.

High‑Humidity, Outdoor‑Applied Moisture‑Cure Polyurethane Flooring and Secondary Containment Linings

In cold‑wall, high‑dew‑point conditions (e.g., unheated warehouse floors in coastal climates), moisture‑cure urethanes formulated with (4‑ethyl‑3‑methylheptyl) acetate‑based solvent exhibit 2–3‑fold longer pot life and elimination of carbon‑dioxide pinhole defects versus n‑butyl acetate formulations [REFS‑1][REFS‑2]. This performance directly stems from the solvent’s negligible water uptake and 167‑fold slower evaporation relative to butyl acetate, enabling poured‑film application at thicknesses up to 3 mm without foaming or blushing, and reducing costly job‑site solvent‑blend adjustments.

Application

Selection Property

Validation Focus

Marine & Maintenance Topcoats

Slow evaporation, negligible water solubility

Through‑dry time, blush resistance under high humidity

Acrylic Resin Polymerization

Reduced initiator demand, non‑HAPS profile

Molecular weight control, DOI and impact resistance

Electrostatic Spray Adjuvants & Primers

High electrical resistance, intermediate surface tension

Charge‑to‑mass ratio stability, uniform coverage

Moisture‑Cure PU Flooring

Minimal water uptake, slow evaporation

Pot life extension, CO₂ pinhole prevention